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Compound of Interest

Compound Name: Psb-CB5

Cat. No.: B606684

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Psb-CB5. The following procedural guidance is
designed to ensure the safe handling, use, and disposal of this compound in a laboratory
setting.

Chemical Identity and Properties

Psbh-CBS5 is a selective GPR18 antagonist used in scientific research.[1][2][3][4] It is supplied
as a solid and is intended for research use only, not for human or veterinary applications.[2]
While Psb-CBS5 is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), it is crucial to follow standard laboratory safety protocols when
handling this and any other research chemical.
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Property

Value

Chemical Name

(22)-2[[3-[(4-
Chlorophenyl)methoxy]phenyllmethylene]-6,7-
dihydro-5H-imidazo[2,1-b]thiazin-3(2H)-one

Molecular Formula C20H17CIN202S

Molecular Weight 384.88 g/mol

CAS Number 1627710-30-8

Appearance Solid

Purity >95%

Solubility Soluble in DMSO up to 25 mg/mL
Storage Store at -20°C

Personal Protective Equipment (PPE)

Appropriate PPE is your primary defense against potential exposure. The following table

outlines the recommended PPE for handling Psb-CB5 in various laboratory scenarios.
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. Hand Body Respiratory
Task Eye Protection . . .
Protection Protection Protection
Receiving & o Not generally
Safety glasses Nitrile gloves Lab coat )
Storage required
Recommended
Safety glasses to handle in a
Weighing Solid with side shields Nitrile gloves Lab coat fume hood or
or goggles ventilated
enclosure
] ) Recommended
Preparing Chemical splash o ]
] Nitrile gloves Lab coat to handle in a
Solutions goggles
fume hood
General o Not generally
] Safety glasses Nitrile gloves Lab coat ]
Handling required
] Chemical splash o N95 respirator if
Spill Cleanup Nitrile gloves Lab coat ]
goggles generating dust
) o Not generally
Waste Disposal Safety glasses Nitrile gloves Lab coat

required

Operational Plan: Step-by-Step Handling

Procedures

Following a standardized operational plan minimizes the risk of exposure and contamination.

Receiving and Storage

 Inspect Package: Upon receipt, visually inspect the package for any signs of damage or

leakage.

 Verify Identity: Confirm that the product name and CAS number on the label match your

order.

e Log Inventory: Record the date of receipt and quantity in your chemical inventory system.
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Store Appropriately: Store the container in a designated, well-ventilated, and secure location
at -20°C.

Weighing the Solid Compound

Work in a Controlled Area: Whenever possible, handle the solid form of Psb-CB5 within a
chemical fume hood or a powder handling enclosure to minimize the risk of inhaling airborne
particles.

Gather Materials: Assemble all necessary equipment, including a calibrated analytical
balance, weighing paper or boat, spatula, and secondary containment.

Don PPE: Wear a lab coat, safety glasses with side shields or goggles, and nitrile gloves.
Tare the Balance: Place the weighing paper or boat on the balance and tare it.

Dispense Carefully: Slowly and carefully dispense the desired amount of Psh-CB5 onto the
weighing paper. Avoid creating dust.

Clean Up: After weighing, carefully clean the spatula and the balance area with a damp cloth
or towel to remove any residual powder. Dispose of the cleaning materials as chemical
waste.

Seal and Store: Securely close the primary container of Psb-CB5 and return it to its
designated storage location.

Preparing a Stock Solution

Select a Solvent: Based on experimental requirements and solubility data, choose an
appropriate solvent. Psb-CB5 is soluble in DMSO.

Work in a Fume Hood: All solution preparation should be conducted in a chemical fume hood
to control potential exposure to solvent vapors.

Don PPE: Wear a lab coat, chemical splash goggles, and nitrile gloves.

Measure Solvent: Using a calibrated pipette or graduated cylinder, measure the required
volume of solvent and add it to an appropriately sized volumetric flask or vial.
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Add Compound: Carefully transfer the weighed Psbh-CB5 powder into the solvent.

Dissolve: Gently swirl or vortex the solution until the solid is completely dissolved. Sonication
may be used if necessary.

Label the Solution: Clearly label the container with the chemical name, concentration,
solvent, date of preparation, and your initials.

Store Solution: Store the stock solution at the recommended temperature, which is typically
-20°C or -80°C for long-term stability.

Disposal Plan

Proper disposal of chemical waste is essential to protect personnel and the environment.

Unused Solid Psb-CB5

Unused or unwanted solid Psb-CB5 should be disposed of as non-hazardous chemical
waste according to your institution's guidelines.

Do not dispose of solid chemical waste in the regular trash.

Empty Containers

Rinse: Triple rinse the empty container with a suitable solvent (e.g., the solvent used for
making solutions).

Collect Rinsate: The rinsate should be collected and disposed of as chemical waste.

Deface Label: Completely remove or deface the label on the empty container to prevent

misuse.

Dispose: Dispose of the rinsed, defaced container in the appropriate laboratory glassware or
solid waste stream as per institutional policy.

Contaminated Consumables

All disposable items that have come into contact with Psh-CB5, such as gloves, weighing
paper, pipette tips, and paper towels, should be collected in a designated chemical waste

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b606684?utm_src=pdf-body
https://www.benchchem.com/product/b606684?utm_src=pdf-body
https://www.benchchem.com/product/b606684?utm_src=pdf-body
https://www.benchchem.com/product/b606684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁcpkeAI\‘:iltalt:i]lgy Sltjrilcineg

container.

Liquid Waste

e Aqueous solutions of Psh-CB5 and used solvents containing the compound should be
collected in a clearly labeled, sealed, and appropriate liquid waste container.

» Do not pour chemical waste down the drain unless specifically permitted by your institution's

environmental health and safety office.

Experimental Workflow Diagram

The following diagram illustrates the logical flow for the safe handling and disposal of Psb-
CBS5.
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Caption: Workflow for Safe Handling and Disposal of Psb-CB5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sfasu.edu [sfasu.edu]

2. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

o 3. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

e 4. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

¢ To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for Psb-
CB5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606684#personal-protective-equipment-for-handling-
psb-cb5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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